molecular formula C20H20ClNO3 B4414715 (1,3-benzodioxol-5-ylmethyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride

(1,3-benzodioxol-5-ylmethyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride

Cat. No. B4414715
M. Wt: 357.8 g/mol
InChI Key: MABWDJUQFFCTIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1,3-benzodioxol-5-ylmethyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride, commonly known as MDMA, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA belongs to the class of drugs known as entactogens, which produce feelings of empathy, emotional openness, and increased sociability. The compound is also known for its use in the recreational drug scene, where it is commonly referred to as ecstasy.

Mechanism of Action

MDMA works by increasing the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These neurotransmitters are responsible for regulating mood, emotion, and motivation. MDMA also causes the release of oxytocin, a hormone that is associated with feelings of love and social bonding.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. The drug causes an increase in heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. These effects can be dangerous in certain situations, particularly when the drug is used in high doses or in combination with other substances.

Advantages and Limitations for Lab Experiments

MDMA has several advantages and limitations for use in lab experiments. One advantage is that the drug produces consistent effects across different subjects, making it a reliable tool for use in research. However, MDMA is also a highly controlled substance, which can make it difficult to obtain for research purposes. Additionally, the drug has several potential risks and side effects, which must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on MDMA. One area of interest is the potential therapeutic uses of the drug, particularly in the treatment of PTSD and other mental health conditions. Researchers are also interested in understanding the long-term effects of MDMA use, particularly in relation to brain function and mental health. Additionally, there is interest in developing new, safer versions of the drug that could be used for therapeutic purposes.

Scientific Research Applications

MDMA has been the subject of extensive scientific research in recent years, with studies focusing on its potential therapeutic uses. Research has shown that MDMA has the potential to be effective in treating a range of mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA has also been shown to increase feelings of empathy and emotional openness, making it a promising tool for use in psychotherapy.

properties

IUPAC Name

1-(1,3-benzodioxol-5-yl)-N-[(2-methoxynaphthalen-1-yl)methyl]methanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19NO3.ClH/c1-22-18-9-7-15-4-2-3-5-16(15)17(18)12-21-11-14-6-8-19-20(10-14)24-13-23-19;/h2-10,21H,11-13H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MABWDJUQFFCTIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C2=CC=CC=C2C=C1)CNCC3=CC4=C(C=C3)OCO4.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.